Cas no 304903-10-4 (1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE)

1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE structure
304903-10-4 structure
Product Name:1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE
CAS No:304903-10-4
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD02090888
CID:67566
PubChem ID:2758900
Update Time:2025-09-26

1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE
    • 1-ethylpyrazole-4-carbaldehyde
    • AB91816
    • 1-Ethyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • 304903-10-4
    • EN300-61151
    • MFCD02090888
    • A5599
    • Z802540778
    • AM20090425
    • J-504593
    • AC-27329
    • CS-0020149
    • BB 0259284
    • 1-ethylpyrazole-4-carboxaldehyde
    • AKOS000265783
    • A820405
    • BP-11050
    • 1-ethyl-1h-pyrazole-4-carboxaldehyde
    • DTXSID10374547
    • 1-ethyl-4-pyrazolecarboxaldehyde
    • SY035585
    • PS-4062
    • FT-0677651
    • SCHEMBL125993
    • 1H-pyrazole-4-carboxaldehyde, 1-ethyl-
    • DB-013130
    • N-Ethyl-4-fomylpyrazole
    • STK313394
    • ALBB-000102
    • MDL： MFCD02090888
    • Inchi： 1S/C6H8N2O/c1-2-8-4-6(5-9)3-7-8/h3-5H,2H2,1H3
    • InChI Key： UMSDESWKSPAALM-UHFFFAOYSA-N
    • SMILES： O=CC1C=NN(C=1)CC

Computed Properties

  • Exact Mass: 124.06400
  • Monoisotopic Mass: 124.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9A^2
  • Molecular Weight: 124.14
  • XLogP3: 0

Experimental Properties

  • Density: 1.1
  • Boiling Point: 229.9℃ at 760 mmHg
  • Flash Point: 92.8°C
  • Refractive Index: 1.541
  • PSA: 34.89000
  • LogP: 0.71550

1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE Security Information

1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM101576-1g
1-ethyl-1H-pyrazole-4-carbaldehyde
 304903-10-4 95+%
1g
 $56 2021-08-06
Chemenu
CM101576-5g
1-ethyl-1H-pyrazole-4-carbaldehyde
 304903-10-4 95+%
5g
 $144 2021-08-06
Chemenu
CM101576-10g
1-ethyl-1H-pyrazole-4-carbaldehyde
 304903-10-4 95+%
10g
 $358 2021-08-06
Alichem
A049000304-10g
1-Ethyl-1h-pyrazole-4-carbaldehyde
 304903-10-4 97%
10g
 $212.78 2023-09-02
Apollo Scientific
OR1855-1g
1-Ethyl-1H-pyrazole-4-carboxaldehyde
 304903-10-4 95%
1g
 £20.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E22010-1g
1-Ethyl-1H-pyrazole-4-carbaldehyde
 304903-10-4 98%
1g
 ¥153.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E22010-5g
1-Ethyl-1H-pyrazole-4-carbaldehyde
 304903-10-4 98%
5g
 ¥555.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E22010-250mg
1-Ethyl-1H-pyrazole-4-carbaldehyde
 304903-10-4 98%
250mg
 ¥53.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E22010-25g
1-Ethyl-1H-pyrazole-4-carbaldehyde
 304903-10-4 98%
25g
 ¥2311.0 2023-09-08
abcr
AB467327-1 g
1-Ethyl-1H-pyrazole-4-carbaldehyde, min. 95%; .
 304903-10-4
1g
 €126.60 2023-07-18

1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE Production Method

1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE Related Literature

Related Categories

304903-10-4 (1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE) Related Products

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd